N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide

• IUPAC Name: 3,4-dimethoxy-N-[(E)-(4-propoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C19H22N2O4/c1-4-11-25-16-8-5-14(6-9-16)13-20-21-19(22)15-7-10-17(23-2)18(12-15)24-3/h5-10,12-13H,4,11H2,1-3H3,(H,21,22)/b20-13+
• InChI Key: PQMDOGSIGQFHCA-DEDYPNTBSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=NNC(=O)C2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=N/NC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide, also known as HMB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. HMB is a hydrazone derivative of 3,4-dimethoxybenzohydrazide, which possesses a substituted phenyl group.

Mechanism of Action

The mechanism of action of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide is not yet fully understood. However, it is believed that N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide exerts its anti-cancer effects by targeting multiple signaling pathways involved in cancer cell growth and survival. N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide has been shown to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide has been shown to possess several biochemical and physiological effects. In addition to its anti-cancer properties, N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide has been shown to possess anti-inflammatory and anti-oxidant properties. N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide has also been shown to improve glucose metabolism and reduce insulin resistance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide is its low toxicity and high selectivity towards cancer cells. N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide has been shown to be well-tolerated in animal models and has a favorable pharmacokinetic profile. However, one of the limitations of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide is its poor solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

The potential therapeutic applications of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide are vast, and several future directions can be explored. One of the possible future directions is the development of novel formulations of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide that can improve its solubility and bioavailability. Another direction is the investigation of the synergistic effects of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide with other anti-cancer agents. Furthermore, the elucidation of the precise mechanism of action of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide can lead to the development of more potent and selective anti-cancer agents. Finally, the clinical evaluation of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide in human trials can provide valuable insights into its safety and efficacy in the treatment of cancer and other diseases.
Conclusion
In conclusion, N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The synthesis of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide is relatively straightforward, and it possesses several biochemical and physiological effects. N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide has been extensively studied for its anti-cancer properties and has shown promising results in animal models. However, further research is needed to fully understand the mechanism of action of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide involves the reaction of 3,4-dimethoxybenzohydrazide with salicylaldehyde in the presence of a suitable catalyst. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to the corresponding hydrazone using a reducing agent. The final product is obtained by purification and isolation using standard techniques.

Scientific Research Applications

N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide has been extensively studied for its potential therapeutic applications in various diseases. One of the significant applications of N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide is in the treatment of cancer. N'-[(E)-(2-hydroxyphenyl)methylidene]-3,4-dimethoxybenzohydrazide has been shown to possess potent anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells.